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Compound of Interest

Compound Name: 2-Hydroxyphenylboronic acid

Cat. No.: B1303767 Get Quote

Technical Support Center: 2-
Hydroxyphenylboronic Acid
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility challenges with 2-Hydroxyphenylboronic acid.

Frequently Asked Questions (FAQs)
Q1: What are the general solubility properties of 2-Hydroxyphenylboronic acid?

2-Hydroxyphenylboronic acid is a white powder that is generally considered to have low

solubility in water. It is slightly soluble in acetonitrile and Dimethyl Sulfoxide (DMSO). Due to

the presence of a phenolic hydroxyl group and a boronic acid moiety, its solubility is expected

to be higher in polar organic solvents.

Q2: Why is my 2-Hydroxyphenylboronic acid not dissolving in water?

2-Hydroxyphenylboronic acid is inherently insoluble in neutral water. Additionally, in aqueous

environments, it can undergo dehydration to form dimers or trimers, which can further reduce

its solubility.

Q3: Can I improve the aqueous solubility of 2-Hydroxyphenylboronic acid by adjusting the

pH?
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Yes, adjusting the pH can significantly improve the solubility of 2-Hydroxyphenylboronic acid.

As a weak acid due to its phenolic hydroxyl and boronic acid groups, its solubility in aqueous

solutions can be increased by deprotonation in a basic solution (e.g., by adding a base like

sodium hydroxide). This is because the resulting salt form is typically more water-soluble. The

Henderson-Hasselbalch equation can be used to predict the pH-dependent solubility profile.

Q4: What are some common organic solvents that can be used to dissolve 2-
Hydroxyphenylboronic acid?

While specific quantitative data for 2-Hydroxyphenylboronic acid is not readily available,

based on the properties of the similar compound phenylboronic acid, it is expected to have

good solubility in polar organic solvents such as:

Methanol

Ethanol

Acetone

Tetrahydrofuran (THF)

It is expected to have moderate solubility in less polar solvents like chloroform and very low

solubility in nonpolar solvents like hexanes.

Q5: I am observing broad peaks in the NMR spectrum of my 2-Hydroxyphenylboronic acid.

Is this related to solubility?

This is a common issue with boronic acids and is often due to the formation of oligomers

(dimers, trimers) in solution, which can lead to peak broadening and complex spectra. This can

be addressed by:

Using a suitable solvent: d4-Methanol or d6-DMSO are often good choices for dissolving

boronic acids for NMR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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